Cas no 2171882-22-5 (tert-butyl 3-(dimethyl-1H-1,2,4-triazol-3-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(dimethyl-1H-1,2,4-triazol-3-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2171882-22-5
• MF: C₁₃H₂₂N₄O₃
• MW: 282.338782787323
• CID: 6167750
• PubChem ID: 165589534
• Update Time: 2025-07-23

tert-butyl 3-(dimethyl-1H-1,2,4-triazol-3-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(dimethyl-1H-1,2,4-triazol-3-yl)-4-hydroxypyrrolidine-1-carboxylate
• EN300-1635062
• 2171882-22-5

• Inchi： 1S/C13H22N4O3/c1-8-14-11(15-16(8)5)9-6-17(7-10(9)18)12(19)20-13(2,3)4/h9-10,18H,6-7H2,1-5H3
• InChI Key： FQTLSNDHUPDAFU-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1C1N=C(C)N(C)N=1

Computed Properties

• Exact Mass: 282.16919058g/mol
• Monoisotopic Mass: 282.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.5Ų

Additional information on tert-butyl 3-(dimethyl-1H-1,2,4-triazol-3-yl)-4-hydroxypyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-(dimethyl-1H-1,2,4-triazol-3-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2171882-22-5)

Tert-butyl 3-(dimethyl-1H-1,2,4-triazol-3-yl)-4-hydroxypyrrolidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2171882-22-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a pyrrolidine core functionalized with a tert-butyl ester group and an integrated dimethyl-1H-1,2,4-triazole moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive agents.

The pyrrolidine scaffold is a privileged structural motif in medicinal chemistry due to its prevalence in biologically active natural products and synthetic drugs. Its cyclic structure provides a rigid framework that can mimic the conformational preferences of key biological targets, such as enzymes and receptors. In Tert-butyl 3-(dimethyl-1H-1,2,4-triazol-3-yl)-4-hydroxypyrrolidine-1-carboxylate, the presence of a hydroxyl group at the 4-position introduces additional hydrogen bonding potential, which can enhance binding affinity and selectivity. The tert-butyl ester functionality serves as a protecting group for the carboxylic acid moiety while also contributing to the overall lipophilicity of the molecule.

The dimethyl-1H-1,2,4-triazole ring is another critical component of this compound. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The dimethylation at the 1-position enhances the electron-deficient nature of the triazole ring, making it more susceptible to nucleophilic attack and thereby increasing its reactivity in various biochemical pathways. This feature makes Tert-butyl 3-(dimethyl-1H-1,2,4-triazol-3-yl)-4-hydroxypyrrolidine-1-carboxylate a versatile building block for synthesizing more complex derivatives with tailored pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with potential biological targets. Studies suggest that the hydroxyl group and the dimethyl-substituted triazole ring may engage in critical hydrogen bonding interactions with key residues in protein active sites. Additionally, the tert-butyl ester can modulate solubility and metabolic stability, making it an attractive candidate for prodrug formulations. These insights have guided the design of novel analogs aimed at improving potency and reducing off-target effects.

In vitro studies have begun to elucidate the pharmacological potential of Tert-butyl 3-(dimethyl-1H-1,2,4-triazol-3-yl)-4-hydroxypyrrolidine-1-carboxylate. Initial experiments indicate that this compound exhibits moderate activity against certain enzymatic targets relevant to inflammatory diseases. The combination of hydrophobic and hydrophilic interactions facilitated by its structure suggests that it may interact with both membrane-bound and water-soluble proteins. Further research is needed to fully characterize its mechanism of action and assess its potential as a lead compound for drug development.

The synthesis of Tert-butyl 3-(dimethyl-1H-1,2,4-triazol-3-yl)-4-hydroxypyrrolidine-1-carboxylate presents unique challenges due to its complex architecture. Multi-step synthetic routes involving cyclization reactions, nucleophilic substitutions, and protection-deprotection strategies have been employed to construct the desired framework efficiently. Advances in synthetic methodologies have enabled chemists to optimize yields and purities, making it feasible to produce sufficient quantities for preclinical testing. The development of scalable synthetic protocols is crucial for advancing this compound toward clinical applications.

The integration of Tert-butyl 3-(dimethyl-1H-1,2,4-triazol-3-yl)-4-hydroxypyrrolidine-1-carboxylate into drug discovery pipelines aligns with current trends toward rational drug design and structure-based optimization. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced pharmacokinetic properties or improved target engagement. The modular nature of this compound allows for systematic modifications at various positions without compromising core structural integrity.

Future directions in the study of Tert-butyl 3-(dimethyl-Heterocyclic compounds like pyrrolidines are frequently incorporated into drug candidates due to their ability to adopt conformations that fit snugly into biological target binding pockets. -Dimethyl-Heterocyclic compounds like pyrrolidines are frequently incorporated into drug candidates due to their ability to adopt conformations that fit snugly into biological target binding pockets. -Dimethyl-Heterocyclic compounds like pyrrolidines are frequently incorporated into drug candidates due to their ability to adopt conformations that fit snugly into biological target binding pockets. -Dimethyl-Heterocyclic compounds like pyrrolidines are frequently incorporated into drug candidates due to their ability to adopt conformations that fit snugly into biological target binding pockets. -Dimethyl-Heterocyclic compounds like pyrrolidines are frequently incorporated into drug candidates due to their ability to adopt conformations that fit snugly into biological target binding pockets. -Dimethyl-Heterocyclic compounds like pyrrolidines are frequently incorporated into drug candidates due to their ability to adopt conformations that fit snugly into biological target binding pockets. -Dimethyl-Heterocyclic compounds like pyrrolidines are frequently incorporated into drug candidates due to their ability to adopt conformations that fit snugly into biological target binding pockets. -Dimethyl-Heterocyclic compounds like pyrrolidines are frequently incorporated into drug candidates due to their ability to adopt conformations that fit snugly into biological target binding pockets. -Dimethyl-Heterocyclic compounds like pyrrolidines are frequently incorporated into drug candidates due to their ability to adopt conformations that fit snugly into biological target binding pockets. -Dimethyl-Heterocyclic compounds like pyrrolidines are frequently incorporated into drug candidates due to their ability